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Introduction
Choline geranate (CAGE) is a deep eutectic solvent (DES) or ionic liquid (IL) synthesized from

choline bicarbonate and geranic acid.[1][2] It has garnered significant attention in the

pharmaceutical sciences for its potential as a versatile drug delivery vehicle, owing to its

biocompatibility and ability to enhance the permeation of both small molecules and biologics.[1]

The thermal stability of CAGE is a critical parameter that dictates its viability in various

pharmaceutical processes, including formulation, storage, and in vivo application. This

technical guide provides an in-depth analysis of the thermal properties of choline geranate,

with a focus on its thermal stability as determined by thermogravimetric analysis (TGA) and

differential scanning calorimetry (DSC).

Physicochemical Properties of Choline Geranate
(1:2 Molar Ratio)
The most commonly studied formulation of CAGE involves a 1:2 molar ratio of choline to

geranic acid.[2] A summary of its key physicochemical properties is presented in the table

below.
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Property Value Reference(s)

Molar Ratio (Choline:Geranic

Acid)
1:2 [1][2]

Appearance
Clear, colorless to yellow

viscous liquid
[1]

pH ~8.5 [1]

Water Content ~13% [1]

Thermal Stability Analysis
The thermal stability of choline geranate is primarily assessed using Thermogravimetric

Analysis (TGA) and Differential Scanning Calorimetry (DSC). TGA measures the change in

mass of a sample as a function of temperature, providing information about its decomposition

profile. DSC measures the heat flow into or out of a sample as it is heated or cooled, allowing

for the determination of thermal transitions such as the glass transition temperature (Tg).

Quantitative Thermal Analysis Data
The following table summarizes the key quantitative data obtained from the thermal analysis of

choline geranate (1:2 molar ratio).

Parameter Method Value Reference(s)

Initial Weight Loss TGA
~4% at ~140°C

(attributed to water)

Onset of

Decomposition
TGA Starts at ~165°C

Glass Transition

Temperature (Tg)
MDSC ~ -68°C [1]
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Detailed methodologies for the synthesis and thermal analysis of choline geranate are crucial

for reproducible research.

Synthesis of Choline Geranate (1:2 Molar Ratio)
Materials:

Choline bicarbonate (80% solution in water)

Geranic acid

Stainless-steel vessel with stirrer

Water bath

Procedure:

Weigh 3.696 mol of geranic acid and place it in a stainless-steel vessel equipped with a

stirrer.[1]

Place the vessel in a water bath to maintain a constant temperature.[1]

Add 1.848 mol of an 80% choline bicarbonate solution dropwise to the geranic acid while

stirring.[1]

Allow the mixture to react for 8 hours at 27°C. The completion of the reaction can be

monitored by the cessation of CO2 evolution.[1]

The resulting product is a clear, colorless to yellow viscous liquid. The water content of the

final product can be measured using Karl Fischer titration.[1]

Thermogravimetric Analysis (TGA)
Instrument:

A standard thermogravimetric analyzer.

Procedure:
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Accurately weigh a sample of choline geranate (typically 5-10 mg) into a suitable crucible

(e.g., platinum or alumina).

Place the crucible in the TGA furnace.

Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant heating rate (a

typical rate for ionic liquids is 10 °C/min).

Record the mass loss of the sample as a function of temperature. The temperature range

should be sufficient to observe the complete decomposition of the sample (e.g., from room

temperature to 600°C).

Modulated Differential Scanning Calorimetry (MDSC)
Instrument:

A differential scanning calorimeter with modulated temperature capabilities.

Procedure:

Accurately weigh a small sample of choline geranate (typically 5-10 mg) into a hermetically

sealed aluminum pan.

Place the sample pan and an empty reference pan into the DSC cell.

Subject the sample to a modulated temperature program. This typically involves a linear

heating ramp superimposed with a sinusoidal temperature oscillation. A common heating

rate is 2-5 °C/min with a modulation period of 60 seconds and a temperature amplitude of

±1°C.

Record the heat flow to the sample. The resulting data can be separated into reversing and

non-reversing heat flow signals, which helps to distinguish between thermodynamic

transitions (like Tg) and kinetic events. For Tg determination, the sample is typically cooled

first and then heated through the expected transition range.
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Logical Relationship Diagram: Factors Influencing
Choline Geranate Thermal Stability
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Caption: Factors influencing the thermal properties of choline geranate.

Experimental Workflow: Thermal Analysis of Choline
Geranate
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Caption: General workflow for the thermal analysis of choline geranate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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